Cas no 2229402-74-6 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal)

• Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal
• CAS No: 2229402-74-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5943614
• PubChem ID: 165629216
• Update Time: 2025-07-09

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal
• 2229402-74-6
• 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanal
• EN300-1773831

• Inchi： 1S/C9H12N2O/c1-6(5-12)9-7-3-2-4-8(7)10-11-9/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： GMRHDVSJWWKSAY-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal

Introduction to 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal (CAS No. 2229402-74-6)

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2229402-74-6, belongs to the class of heterocyclic aldehydes and has been extensively studied for its potential applications in drug development and biochemical interactions.

The molecular structure of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal features a cyclopentacpyrazole core, which is a fused heterocyclic system comprising nitrogen-containing rings. This core structure contributes to the compound's ability to interact with biological targets in a highly specific manner. The presence of an aldehyde group at the propyl chain further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal as a key building block in the development of novel therapeutic agents. Its cyclopentacpyrazole moiety has been shown to exhibit pharmacological activity across multiple biological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. This has prompted researchers to explore its derivatives as potential candidates for treating various diseases.

In particular, the cyclopentacpyrazole scaffold has demonstrated remarkable binding affinity to certain enzymes and receptors involved in disease mechanisms. Studies have indicated that modifications to this core structure can significantly alter its biological activity, offering opportunities for fine-tuning drug efficacy and selectivity. The aldehyde functionality further allows for conjugation with other bioactive molecules, enabling the creation of complex drug molecules with enhanced therapeutic profiles.

Current research efforts are focused on leveraging the unique properties of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal to develop innovative treatments for challenging medical conditions. For instance, researchers are investigating its potential as a precursor for synthesizing small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. The compound's ability to modulate these interactions could lead to breakthroughs in managing conditions such as Alzheimer's and Parkinson's disease.

Moreover, the aldehyde group in 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal provides a versatile site for chemical modifications through condensation reactions with nucleophiles. This property has been exploited in the synthesis of peptidomimetics and other bioactive peptides that mimic natural signaling molecules. Such derivatives hold promise for applications in regenerative medicine and immunotherapy.

The synthesis of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize its production process. These include catalytic hydrogenation techniques and transition-metal-catalyzed cross-coupling reactions that enhance efficiency while minimizing byproduct formation.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the interactions between 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal and its biological targets. These studies provide insights into binding affinities and mechanism-of-action insights that guide rational drug design. The integration of experimental data with computational predictions has accelerated the discovery pipeline for novel therapeutic agents based on this compound.

The pharmaceutical industry has recognized the potential of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanal as an intermediate in large-scale drug production. Its structural features make it suitable for incorporation into complex formulations that require stability under various storage conditions. Additionally, regulatory agencies have shown interest in its safety profile during preclinical testing phases.

In conclusion, 2-{1 H , 4 H , 5 H , 6 H - cyclop ent ac py raz ol - 3 - yl } pro pan al ( CAS No . 2229402 -74 - 6 ) represents a significant advancement in medicinal chemistry with broad applicability across multiple therapeutic areas . Its unique structural attributes coupled with ongoing research efforts position it as a promising candidate for future pharmaceutical developments . As scientific understanding evolves , further exploration into this compound's potential will undoubtedly continue to yield innovative solutions in healthcare . p >